Cas no 2680847-08-7 (benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate)

• Product Name: benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate
• CAS No: 2680847-08-7
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• CID: 5927770
• PubChem ID: 165906567
• Update Time: 2025-05-25

benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680847-08-7
• EN300-28285994
• benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate

• Inchi： 1S/C13H10ClFN2O2/c14-10-6-7-11(15)16-12(10)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： GLAZRJQEPBXHBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 280.0414834g/mol
• Monoisotopic Mass: 280.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate

Benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate: A Comprehensive Overview

Benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate, also known by its CAS number 2680847-08-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a substituted pyridine ring. The presence of chlorine and fluorine substituents on the pyridine ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate typically involves multi-step reactions, including nucleophilic substitution, condensation, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development due to its ability to modulate specific biological targets. For instance, studies have demonstrated its activity against certain enzymes involved in metabolic pathways, suggesting potential therapeutic applications.

Another area of interest is its role in agrochemicals. The compound's structural features make it a candidate for developing new pesticides or herbicides. Recent research has focused on its ability to inhibit key enzymes in pest metabolism, which could lead to more effective and environmentally friendly agricultural solutions.

The electronic properties of benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate also make it a subject of interest in materials science. Its ability to act as a semiconductor material has been explored in the context of organic electronics. Researchers have reported that thin films of this compound exhibit favorable charge transport properties, making it a potential candidate for use in organic field-effect transistors (OFETs) and other electronic devices.

Recent studies have also delved into the photophysical properties of this compound. Under UV light irradiation, it exhibits fluorescence emission, which could be harnessed for sensing applications. Scientists have proposed its use as a fluorescent probe for detecting specific analytes in complex matrices, such as heavy metal ions or organic pollutants.

In conclusion, benzyl N-(3-chloro-6-fluoropyridin-2-yl)carbamate (CAS No: 2680847-08-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.